Cas no 184092-59-9 (Urs-12-ene-3,11-dione, 28-hydroxy- (9CI))

• Product Name: Urs-12-ene-3,11-dione, 28-hydroxy- (9CI)
• CAS No: 184092-59-9
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 2735173
• Update Time: 2024-03-01

Urs-12-ene-3,11-dione, 28-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-12-ene-3,11-dione, 28-hydroxy- (9CI)
• (+)-Krukovine B

• Inchi： 1S/C30H46O3/c1-18-8-13-30(17-31)15-14-28(6)20(24(30)19(18)2)16-21(32)25-27(5)11-10-23(33)26(3,4)22(27)9-12-29(25,28)7/h16,18-19,22,24-25,31H,8-15,17H2,1-7H3/t18-,19+,22+,24+,25-,27+,28-,29-,30-/m1/s1
• InChI Key： CTTJSWLTAZKFDV-SQFIMYRMSA-N
• SMILES： C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1=O)[C@]1([C@@](CC[C@H]([C@@H]1C)C)(CO)CC3)[H])C)(C)CC2)[H])(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• XLogP3: 6.347

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids